Cas no 53764-99-1 (4,4,4-Trifluoro-1-(3-methylphenyl)-1,3-butanedione)

4,4,4-Trifluoro-1-(3-methylphenyl)-1,3-butanedione structure

53764-99-1 structure

Product Name:4,4,4-Trifluoro-1-(3-methylphenyl)-1,3-butanedione

CAS No:53764-99-1

Molecular Formula:C₁₁H₉O₂F₃

Molecular Weight:230.18316

CID:356417

PubChem ID:18624099

4,4,4-Trifluoro-1-(3-methylphenyl)-1,3-butanedione Properties

Names and Identifiers

- 4,4,4-Trifluoro-1-(m-tolyl)butane-1,3-dione
- 1,3-Butanedione, 4,4,4-trifluoro-1-(3-methylphenyl)-
- 4,4,4-trifluoro-1-(3-methylphenyl)butane-1,3-dione
- 1-(3-methyl-phenyl)-4,4,4-trifluoro-butane-1,3-dione
- 1,1,1-Trifluoro-4-(3'-methylphenyl)butane-2,4-dione
- 4,4,4-Trifluoro-1-m-tolyl-butane-1,3-dione
- AK126722
- AM807578
- CTK1G0236
- EN300-76380
- KB-239336
- SureCN1924595
- 4,4,4-TRIFLUORO-1-(3-METHYLPHENYL)-1,3-BUTANEDIONE
- MFCD11849497
- AKOS010562227
- 53764-99-1
- DS-5289
- SCHEMBL1924595
- CS-0153229
- DTXSID10595230
- 7QCX472V3H
- A914705
- 4,4,4-Trifluoro-1-(3-methylphenyl)-1,3-butanedione
- 3-(3-Methylbenzoyl)-1,1,1-trifluoroacetone
- 1-(3-Methylphenyl)-4,4,4-trifluorobutane-1,3-dione, 1-(m-Tolyl)-4,4,4-trifluorobutane-1,3-dione
- DB-331810
- +Expand
- MDL： MFCD11849497
- InChIKey： VOFWLZQTWRLBTR-UHFFFAOYSA-N
- Inchi： InChI=1S/C11H9F3O2/c1-7-3-2-4-8(5-7)9(15)6-10(16)11(12,13)14/h2-5H,6H2,1H3
- SMILES： O=C(C1=CC=CC(C)=C1)CC(C(F)(F)F)=O

Computed Properties

Exact Mass: 230.05547
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 4
Monoisotopic Mass: 230.05546401g/mol
Heavy Atom Count: 16
Complexity: 283
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 2.9
Topological Polar Surface Area: 34.1Å²

Experimental Properties

PSA: 34.14
Boiling Point: 270.2°C at 760 mmHg
Melting Point: N/A
Vapor Pressure: 0.0±0.6 mmHg at 25°C
Flash Point: 94.2±22.8 °C
Density: 1.3±0.1 g/cm3

4,4,4-Trifluoro-1-(3-methylphenyl)-1,3-butanedione Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00DIFD-250mg	4,4,4-TRIFLUORO-1-(3-METHYLPHENYL)-1,3-BUTANEDIONE	53764-99-1	97%	250mg	$41.00	2024-04-30
A2B Chem LLC	AG29609-250mg	4,4,4-Trifluoro-1-(m-tolyl)butane-1,3-dione	53764-99-1	97%	250mg	$38.00	2024-04-19
Aaron	AR00DINP-100mg	4,4,4-TRIFLUORO-1-(3-METHYLPHENYL)-1,3-BUTANEDIONE	53764-99-1	97%	100mg	$22.00
Alichem	A019138968-250mg	4,4,4-Trifluoro-1-(m-tolyl)butane-1,3-dione	53764-99-1	95%	250mg	$155.52	2023-09-01
Ambeed	A151146-100mg	4,4,4-Trifluoro-1-(m-tolyl)butane-1,3-dione	53764-99-1	97%	100mg	$30.0	2024-07-18
Apollo Scientific	PC48584-250mg	3-(3-Methylbenzoyl)-1,1,1-trifluoroacetone	53764-99-1	97%	250mg	£101.00	2023-09-02
Chemenu	CM253500-1g	4,4,4-Trifluoro-1-(m-tolyl)butane-1,3-dione	53764-99-1	95%	1g	$252	2021-08-04
Enamine	EN300-76380-0.05g	4,4,4-trifluoro-1-(3-methylphenyl)butane-1,3-dione	53764-99-1		0.05g	$108.0
eNovation Chemicals LLC	Y1260640-1g	4,4,4-TRIFLUORO-1-(3-METHYLPHENYL)-1,3-BUTANEDIONE	53764-99-1	97%	1g	$145	2024-06-06
TRC	T791618-100mg	4,4,4-Trifluoro-1-(3-methylphenyl)-1,3-butanedione	53764-99-1		100mg	$ 133.00	2023-09-05

4,4,4-Trifluoro-1-(3-methylphenyl)-1,3-butanedione Suppliers

Hubei Yangxin Pharmaceutical Technology Co., Ltd

Audited Supplier

(CAS:53764-99-1)

MR./MRS.:YANG YI PENG

Phone:15374527030

Email:2853117762@qq.com

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:53764-99-1)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

4,4,4-Trifluoro-1-(3-methylphenyl)-1,3-butanedione Related Literature

1. Catalyst- and reagent-free 1,6-hydrophosphonylation of p-quinone methides: a practical approach for the synthesis of diarylmethyl phosphine oxides†

Yogesh N. Aher Org. Biomol. Chem., 2019,17, 7536-7546
2. On the signature of the hydrophobic effect at a single molecule level

Giuseppe Graziano Phys. Chem. Chem. Phys., 2013,15, 7389-7395
3. Curcumin-loaded metal oxide aerogels: supercritical drying and stability†

Wael Hamd,Digambara Patra,Houssam El-Rassy RSC Adv., 2021,11, 34479-34486
4. Solvent screening for a hard-to-dissolve molecular crystal

A. Maiti,P. F. Pagoria,A. E. Gash,T. Y. Han,C. A. Orme,R. H. Gee,L. E. Fried Phys. Chem. Chem. Phys., 2008,10, 5050-5056
5. Towards white light emission from a hybrid thin film of a self-assembled ternary samarium(iii) complex†

Rashid Ilmi,Sevgi Kansız,Nawal K. Al-Rasbi,Necmi Dege,Paul R. Raithby,Muhammad S. Khan New J. Chem., 2020,44, 5673-5683
6. Structural variations in metal complexes of a tertiary α-hydroxyoxime†

Daniel D'Alessio,Daniel M. Lombardo,Jamila G. Vaughan,Brian W. Skelton,Keith R. Barnard,Mark. I. Ogden Dalton Trans., 2015,44, 7163-7168
7. Long-term, stable, and improved oxygen-reduction performance of titania-supported PtPb nanoparticles†

Takao Gunji,Toyokazu Tanabe,Takashi Tsuda,Masahiro Miyauchi,Genki Kobayashi,Futoshi Matsumoto Catal. Sci. Technol., 2014,4, 1436-1445
8. A cobalt phosphide catalyst for the hydrogenation of nitriles†

Takato Mitsudome,Min Sheng,Ayako Nakata,Jun Yamasaki,Tomoo Mizugaki,Koichiro Jitsukawa Chem. Sci., 2020,11, 6682-6689
9. A simple method for the evaluation of microfluidic architecture using flow quantitation via a multiplexed fluidic resistance measurement†

Daniel C. Leslie,Brett A. Melnikoff,Daniel J. Marchiarullo,Devin R. Cash,Jerome P. Ferrance Lab Chip, 2010,10, 1960-1966
10. Inorganic analysis

Analyst, 1905,30, 136-139

53764-99-1 (4,4,4-Trifluoro-1-(3-methylphenyl)-1,3-butanedione) Related Products

Recommended suppliers

Amadis Chemical Company Limited

(CAS:53764-99-1)4,4,4-Trifluoro-1-(3-methylphenyl)-1,3-butanedione

Purity:99%

Quantity:5g

Price($):418.0